Peroxidase-like activity of a peroxotitanium complex and its inhibition by some hydroxyalkanoic acids†
Catalysis Science & Technology Pub Date: 2022-10-12 DOI: 10.1039/D2CY00101B
Abstract
A peroxotitanium complex (PTC) catalyses the oxidation of o-phenylenediamine by hydrogen peroxide. The catalytic stability of a PTC increases with decreasing pH, temperature, and concentration of the PTC itself and with increasing concentration of hydrogen peroxide. PTC catalysis is selectively inhibited by some hydroxyalkanoic acids.
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Journal Name：Catalysis Science & Technology
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CAS no.: 1733-55-7
